![molecular formula C25H24N2O5S B2589138 6-O-ethyl 3-O-methyl 2-[(4-phenylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate CAS No. 864926-05-6](/img/structure/B2589138.png)
6-O-ethyl 3-O-methyl 2-[(4-phenylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
Description
This compound is a derivative of thieno[2,3-c]pyridine, which is a heterocyclic compound . Thieno[2,3-c]pyridine derivatives are known to exhibit a wide spectrum of biological activities .
Molecular Structure Analysis
The compound contains a thieno[2,3-c]pyridine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyridine ring . The dihydropyrimidine ring in similar compounds is known to adopt a screw-boat conformation .Scientific Research Applications
Pharmaceutical Research
The core structure of F1298-0111 resembles that of imidazole-based compounds, which are known for their wide range of pharmacological activities. This suggests that F1298-0111 could be investigated for similar activities, including:
- Antibacterial and Antimycobacterial : Its structural similarity to known antimicrobial agents could make it a candidate for developing new antibiotics .
- Anti-inflammatory : The compound could be studied for its potential to reduce inflammation, possibly by inhibiting specific enzymes or signaling pathways involved in inflammatory responses .
Antitumor Activity
Compounds with a biphenyl moiety have been associated with antitumor properties. F1298-0111 could be explored for:
- Cancer Cell Inhibition : Its potential to inhibit the growth of cancer cells, particularly in solid tumors where biphenyl compounds have shown efficacy .
Antidiabetic Applications
The presence of a thieno[2,3-c]pyridine ring in F1298-0111 could be indicative of antidiabetic properties, as similar structures have been observed in antidiabetic drugs. Research could focus on:
- Insulin Sensitivity : Enhancing insulin sensitivity in cells, thereby improving glucose uptake and management in diabetic patients .
Anti-allergic Properties
Given the compound’s structural features, it could be studied for anti-allergic applications, such as:
- Histamine Receptor Blockade : Acting as an antagonist to histamine receptors, potentially providing relief from allergic reactions .
Neurological Disorders
The compound’s unique structure might allow it to cross the blood-brain barrier, making it a candidate for treating neurological disorders:
- Neuroprotection : Protecting neurons from damage, which could be beneficial in conditions like Alzheimer’s disease or Parkinson’s .
Antiviral Research
The imidazole ring found in F1298-0111 is a common feature in antiviral drugs, suggesting possible applications in:
- Viral Replication Inhibition : The compound could be studied for its ability to inhibit viral replication, potentially offering a new avenue for antiviral therapy .
Antioxidant Potential
Compounds with heterocyclic rings often exhibit antioxidant properties. F1298-0111 could be explored for:
- Free Radical Scavenging : Neutralizing free radicals, which could help in preventing oxidative stress-related diseases .
Chemical Synthesis and Catalysis
The compound’s structure indicates potential use in chemical synthesis and catalysis, such as:
properties
IUPAC Name |
6-O-ethyl 3-O-methyl 2-[(4-phenylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O5S/c1-3-32-25(30)27-14-13-19-20(15-27)33-23(21(19)24(29)31-2)26-22(28)18-11-9-17(10-12-18)16-7-5-4-6-8-16/h4-12H,3,13-15H2,1-2H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYELZIISVKUYNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 3-(2-azabicyclo[2.1.1]hexan-1-yl)propanoate](/img/structure/B2589059.png)
![4-(Trifluoromethyl)-5h,7h,8h-pyrano[4,3-c]pyridazin-3-ol](/img/structure/B2589060.png)
![2-[4-[[4-(Hydroxymethyl)phenyl]methyl]piperazin-1-yl]acetonitrile](/img/structure/B2589062.png)
![2-[[4-[(6-Cyclopropylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methyl]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole](/img/structure/B2589068.png)
![(E)-1-(3,4-dichlorophenyl)-3-(methoxyamino)-2-[(Z)-methoxyiminomethyl]prop-2-en-1-one](/img/structure/B2589071.png)
![5-methyl-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide](/img/structure/B2589072.png)
![5-Chloro-2-[(pyridin-3-yl)methoxy]pyridine](/img/structure/B2589074.png)
